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Compound of Interest

Compound Name: 1,3-Bis(2-hydroxyethyl)guanidine

Cat. No.: B12853905

Get Quote

Executive Safety Summary
1,3-Bis(2-hydroxyethyl)guanidine is a substituted guanidine derivative.[1][2][3][4] Like its

parent compound guanidine, it functions as a strong organic base.[1] While specific

toxicological data for this exact derivative is limited compared to common reagents, it must be

handled with the same rigor as corrosive alkaline substances and irritants.[1]

Core Disposal Directive:

Do NOT flush down the drain.[1][5][6]

Do NOT mix with strong acids without controlled neutralization protocols (risk of exothermic

reaction).[1]

Primary Disposal Path: High-temperature incineration via a licensed hazardous waste

contractor.[1][6]

Chemical Identity & Hazard Assessment
Before disposal, verify the physical state and concentration of your waste stream.[1]
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Parameter Data / Characteristic

Chemical Name 1,3-Bis(2-hydroxyethyl)guanidine

CAS Number 130493-73-1

Molecular Formula C₅H₁₃N₃O₂

Physical State
Typically a viscous oil or hygroscopic solid (low

melting point).[1][2]

Acidity/Basicity
Strong Base (pKa of guanidine core ~13.6;

derivatives typically ~12-13).[1]

Primary Hazards
Skin/Eye Irritant (Cat 2/2A); Potential Corrosive

(Cat 1) if concentrated.[1]

Incompatibilities
Strong acids, strong oxidizers, acid anhydrides,

acid chlorides.[1]

Critical Safety Note: Guanidine derivatives can release toxic gases (nitrogen oxides) upon

thermal decomposition.[1] Ensure waste containers are not stored near heat sources.[1]

Waste Classification & Segregation
Proper segregation is the first step in the disposal workflow.[1] Label all waste containers with

the full chemical name—do not use abbreviations like "HEG".[1]

Waste Stream Categories
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Stream Type Description Segregation Rule

Stream A: Solid Waste

Pure substance, contaminated

wipes, weighing boats, PPE.[1]

[6]

Segregate as "Hazardous

Solid Waste - Basic/Organic".

Stream B: Aqueous Solution
Dissolved compound in water

or buffer.[1]

Segregate as "Basic

Inorganic/Organic Aqueous

Waste". pH > 10.[1]

Stream C: Organic Solvents
Dissolved in MeOH, EtOH,

DMSO, etc.[1]

Segregate as "Flammable

Organic Waste".

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal

Applicability: Expired pure chemicals, spill cleanup residues, contaminated solids.[1][6]

Action:

Place material in a chemically compatible container (HDPE or Glass).[1]

Label clearly: "Hazardous Waste - 1,3-Bis(2-hydroxyethyl)guanidine - Irritant/Base".[1]

Seal tightly.[1][7] Hygroscopic nature means it will absorb atmospheric water and

potentially liquify if left open.[1]

Transfer to the central hazardous waste accumulation area for incineration.[1]

Protocol B: Aqueous Solution Disposal (Neutralization)
Applicability: Stock solutions or reaction byproducts in water.[1]

Warning: Neutralization generates heat.[1] Perform in a fume hood.

Procedure:

Measure pH: Confirm the solution is basic (pH > 9).[1]
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Cooling: If the volume is >500 mL, place the collection vessel in an ice bath.

Titration: Slowly add 1M Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄) while stirring.

Target: Adjust pH to range 6.0 – 9.0.

Final Check: Once neutral, the solution is still considered chemical waste due to the

organic content (guanidine backbone).[1]

Disposal: Label as "Neutralized Aqueous Waste containing Guanidine Derivatives" and

hand over to EHS.[1] Do not drain dispose unless explicitly authorized by your local

wastewater authority (POTW).[1]

Protocol C: Organic Solvent Disposal
Applicability: Eluents from chromatography or reaction mixtures.[1]

Action:

Do not neutralize.[1] The organic solvent dictates the classification.

Combine with compatible non-halogenated organic solvents.[1]

Label as "Flammable Organic Waste (Basic)".

Crucial: Ensure no strong acids are added to this container to prevent unexpected

reactions.

Visual Disposal Workflow
The following decision tree outlines the logical flow for categorizing and disposing of this

compound.
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Waste: 1,3-Bis(2-hydroxyethyl)guanidine

Determine Physical State

Solid / Contaminated Debris

Powder/Wipes

Liquid Solution

Dissolved

Pack in HDPE/Glass
Label: 'Basic Solid Waste' Solvent Base?

Aqueous (Water)

Water

Organic (MeOH, DMSO)

Organic Solvent

Neutralization Step
(Optional/Site Specific)

Adjust pH to 6-9

If pH > 10

Pack in Aqueous Waste
Label: 'Basic Organic Soln'

If Neutral Pack in Solvent Waste
Label: 'Flammable/Basic'

Click to download full resolution via product page
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Figure 1: Decision tree for classifying and packaging 1,3-Bis(2-hydroxyethyl)guanidine waste

streams.

Emergency Spill Response
In the event of a spill outside of containment:

Evacuate & PPE: Clear the immediate area. Don nitrile gloves, lab coat, and safety goggles.

[1][6] If powder is dispersed, use a dust mask (N95) to prevent inhalation of alkaline dust.[1]

Contain: Dike liquid spills with absorbent pads or vermiculite.[1]

Neutralize: For liquid spills, apply a weak acid neutralizer (e.g., citric acid powder) until pH is

neutral.[1]

Collect: Sweep up solid/absorbed waste into a sealable container.

Clean: Wash the area with soap and water; collect this rinsate as hazardous waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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